
Part 1: Executive Summary & Hazard
Characterization

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: Diphenyl vinyl phosphate

CAS No.: 33552-07-7

Cat. No.: B7987268 Get Quote

Diphenyl Vinyl Phosphate (DPVP) (CAS: 33552-07-7) is an enol phosphate ester commonly

utilized as a phosphorylating agent in organic synthesis. Unlike simple inorganic phosphates,

DPVP possesses a reactive P-O-C vinyl linkage.

As a Senior Application Scientist, I must emphasize that while DPVP is often classified primarily

as an irritant (H315, H319, H335), it belongs to the organophosphate class. In drug

development contexts, we treat all organophosphates as potential acetylcholinesterase (AChE)

inhibitors until specific toxicology proves otherwise. Therefore, our disposal protocols are

designed to prevent not just physical injury, but also environmental persistence and neurotoxic

risks.

Critical Identity Verification
Before proceeding, verify you are handling the correct compound. Confusion with precursors is

common and dangerous.
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Compound
CAS No.[1][2][3][4]
[5][6][7]

State Primary Hazard

Diphenyl Vinyl

Phosphate
33552-07-7 Liquid/Oil

Irritant, Potential

Neurotoxin

Diphenyl

Chlorophosphate
2524-64-3 Liquid

Corrosive, Moisture

Sensitive

Vinyldiphenylphosphin

e
2155-96-6 Solid

Air Sensitive,

Pyrophoric Potential

Part 2: Personal Protective Equipment (PPE) Matrix
This protocol relies on a "Double-Barrier" system. Organophosphates can exhibit significant

dermal absorption.

PPE Category Specification Rationale

Hand Protection

Double-gloving: Inner Nitrile (4

mil) + Outer Nitrile (8 mil) or

Laminate (Silver Shield).

Prevents permeation.[2] Enol

phosphates are lipophilic;

standard latex offers zero

protection.

Respiratory

P95/P100 (particulate) if

handling powder/aerosol;

OV/AG cartridge if heating.

Prevents inhalation of aerosols

or degradation byproducts

(phenol/phosphoric acid).

Eye/Face

Chemical Splash Goggles +

Face Shield (for pouring

>100mL).

Protects against splashes

which can cause severe ocular

irritation (H319).

Body
Tyvek® Lab Coat or Chemical

Apron.

Prevents saturation of street

clothes in event of a spill.

Part 3: Disposal Decision Logic (The Workflow)
Effective disposal requires segregating the chemical based on its physical state and purity. Do

not default to "general waste."
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Waste Source Identification

Determine State & Purity
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Stream A: Lab Pack
(Do Not Bulking)

Stream B: Solvent Waste
(Halogenated vs Non-Halogenated)

Stream C: Chemical Deactivation
(Alkaline Hydrolysis)

Final Fate: High-Temp Incineration
(w/ P-Scrubbers)

Post-Treatment

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Diphenyl Vinyl Phosphate waste streams to ensure

regulatory compliance and safety.
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Part 4: Detailed Operational Protocols
Stream A: Pure Stock Disposal (Lab Packing)
For expired bottles or unused bulk reagents.

Do Not Open/Pour: Keep the chemical in its original manufacturer container if possible.

Secondary Containment: Place the bottle inside a clear polyethylene bag and seal it.

Labeling: Apply a hazardous waste label. Clearly write: "Diphenyl vinyl phosphate -

Organophosphate Ester - Toxic."

Storage: Store in the "Satellite Accumulation Area" (SAA) away from oxidizers and strong

bases until pickup by your licensed hazardous waste contractor.

Final Fate: The contractor must incinerate this via RCRA Code D003 (Reactive) or general

organic toxicity codes, utilizing a facility equipped with scrubbers to capture phosphorus

pentoxide (

) emissions.

Stream B: Reaction Mixtures (Solvent Waste)
For DPVP dissolved in DCM, THF, or Toluene.

Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g.,

peroxides, nitric acid). DPVP is combustible.[7]

Segregation:

If solvent is Dichloromethane (DCM)

Halogenated Waste Stream.

If solvent is THF/Toluene/Ethyl Acetate

Non-Halogenated Waste Stream.
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PH Check: If the reaction involved acidic workups, neutralize the waste to pH 6-8 before

adding to the drum to prevent drum corrosion.

Stream C: Spill Cleanup & Deactivation (The "Self-
Validating" Protocol)
For spills or cleaning empty glassware. This protocol uses chemical hydrolysis to break the

toxic P-O bond.

The Mechanism: Enol phosphates are susceptible to nucleophilic attack at the phosphorus

atom. We use alkaline hydrolysis to cleave the ester, yielding relatively benign diphenyl

phosphate and vinyl alcohol (which tautomerizes to acetaldehyde/acetate).

Reagents Required:

Solution A: 10% Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) in water.

Solution B: Ethanol or Isopropanol (Co-solvent).

Absorbent: Vermiculite or clay-based absorbent (Do not use paper towels for bulk liquid; they

are combustible).

Step-by-Step Deactivation:

Isolate: Evacuate the immediate area. Don full PPE (Double gloves, goggles).

Contain: Dike the spill with vermiculite to prevent spreading to floor drains. CRITICAL: Do

not allow entry into the water system (aquatic toxicity).

Prepare Deactivator: Mix Solution A and Solution B in a 1:1 ratio.

Why? DPVP is lipophilic and won't dissolve well in pure water. The alcohol acts as a

phase-transfer co-solvent, allowing the hydroxide to reach the phosphate.

Apply: Gently pour the ethanolic hydroxide solution over the spill (or into the dirty glassware).

Observation: You may see a slight exotherm (heat). This validates the hydrolysis is

occurring.
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Wait: Allow contact time of 30 minutes.

Collect: Absorb the liquid with vermiculite. Scoop into a disposable container (wide-mouth

HDPE jar).

Label: "Deactivated Organophosphate Spill Debris (High pH)."

Disposal: Treat the debris as hazardous solid waste (Stream A).

Part 5: Regulatory Compliance & Environmental
Fate

US EPA (RCRA): While DPVP is not always explicitly P-listed, it must be characterized by

the generator. If it exhibits toxicity characteristics, it falls under 40 CFR 261.24.

Aquatic Toxicity: Organophosphates are highly toxic to aquatic life (very low

values). Zero discharge to sewer systems is the mandatory standard.

Incineration Requirement: The presence of the phosphate group requires incineration at

temperatures >1000°C to ensure complete mineralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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